Cas no 5932-20-7 (3-Bromo-4-methyl-1H-pyrazole)

• Product Name: 3-Bromo-4-methyl-1H-pyrazole
• CAS No: 5932-20-7
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• MDL: MFCD12755927
• CID: 1036619
• PubChem ID: 21680102
• Update Time: 2025-06-09

3-Bromo-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-1H-pyrazole
• 5-bromo-4-methyl-1H-pyrazole
• 3(5)-BROMO-4-METHYLPYRAZOLE
• 3-Brom-4-methyl-1(2)H-pyrazol
• 3-Brom-4-methyl-pyrazol
• 3-Brom-4-methyl-pyrazol bzw. 5-Brom-4-methyl-pyrazol
• 3-bromo-4-methyl-1(2)H-pyrazole
• 3-bromo-4-methyl-pyrazole
• AK-68119
• KB-235058
• PB11022
• 1H-Pyrazole, 3-bromo-4-methyl-
• NIKFLRLLYKEJJK-UHFFFAOYSA-N
• DTXSID70616930
• 5932-20-7
• SCHEMBL15924313
• AKOS016015108
• SCHEMBL22125849
• DB-122602
• CS-0035699
• SY035870
• EN300-268641
• AS-34096
• 3-Bromo-4-methylpyrazole
• MFCD12755927
• pyrazole, 3(5)-bromo-4-methyl-

• MDL： MFCD12755927
• Inchi： 1S/C4H5BrN2/c1-3-2-6-7-4(3)5/h2H,1H3,(H,6,7)
• InChI Key： NIKFLRLLYKEJJK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1)C

Computed Properties

• Exact Mass: 159.96365
• Monoisotopic Mass: 159.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.6

Experimental Properties

• Density: 1.723±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-128 ºC (water ethanol )
• Boiling Point: 271.6±20.0 ºC (760 Torr),
• Flash Point: 118.0±21.8 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 28.68

Additional information on 3-Bromo-4-methyl-1H-pyrazole

Comprehensive Overview of 3-Bromo-4-methyl-1H-pyrazole (CAS No. 5932-20-7): Properties, Applications, and Industry Trends

3-Bromo-4-methyl-1H-pyrazole (CAS No. 5932-20-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. As a pyrazole derivative, it serves as a critical building block in synthetic chemistry, enabling the development of novel bioactive molecules. The compound's bromine and methyl functional groups enhance its utility in cross-coupling reactions, making it a sought-after intermediate in drug discovery and material science.

In recent years, the demand for 3-Bromo-4-methyl-1H-pyrazole has surged, driven by its role in designing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications for cancer therapeutics and central nervous system (CNS) drug development, aligning with the growing focus on precision medicine. The compound's CAS number 5932-20-7 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

From a synthetic perspective, 3-Bromo-4-methyl-1H-pyrazole exhibits remarkable stability under various reaction conditions, facilitating its use in palladium-catalyzed couplings such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Its molecular weight (161.01 g/mol) and lipophilicity (LogP ~1.8) further contribute to its compatibility with drug formulation strategies. These properties address common queries like "How to synthesize 3-Bromo-4-methyl-1H-pyrazole?" or "What are the uses of pyrazole derivatives?"—topics trending in academic forums.

The agrochemical sector also leverages 3-Bromo-4-methyl-1H-pyrazole for developing next-generation pesticides and herbicides, responding to global demands for sustainable crop protection. Its structural motif appears in patented formulations targeting resistant pest strains, a hot topic in agricultural biotechnology. Environmental compatibility studies of such derivatives are increasingly prioritized, reflecting industry shifts toward green chemistry principles.

Analytical characterization of CAS 5932-20-7 typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity analysis—techniques widely discussed in methodological searches. Suppliers often highlight its ≥98% purity grade, catering to stringent regulatory requirements in GMP manufacturing. Storage recommendations (e.g., 2–8°C under inert atmosphere) are another frequently searched aspect, emphasizing proper handling to preserve reactivity.

Emerging trends link pyrazole chemistry to AI-driven drug discovery, where computational models predict novel derivatives with optimized bioactivity. This intersects with popular searches like "machine learning in heterocyclic compound design," positioning 3-Bromo-4-methyl-1H-pyrazole as a case study for interdisciplinary innovation. Patent analyses reveal its recurring presence in filings for metabolic disorder treatments, further validating its commercial potential.

In summary, 3-Bromo-4-methyl-1H-pyrazole (CAS No. 5932-20-7) represents a nexus of synthetic utility and biomedical relevance. Its applications span from small-molecule pharmaceuticals to crop science solutions, with ongoing research uncovering new dimensions of functionality. As the scientific community prioritizes structure-activity relationship (SAR) studies and scalable synthesis routes, this compound will undoubtedly remain a cornerstone of molecular innovation.